Cas no 447412-27-3 (5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 447412-27-3
• MF: C₁₁H₁₂ClN₃OS
• MW: 269.750479698181
• MDL: MFCD02934387
• CID: 3083409
• PubChem ID: 728858
• Update Time: 2025-11-05

5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-((4-Chloro-3-methylphenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• AKOS001755638
• SR-01000534935-1
• LS-01269
• NCGC00332283-01
• ALBB-003437
• SR-01000534935
• AG-205/40776293
• MFCD02934387
• EU-0086225
• 3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• 5-(4-Chloro-3-methyl-phenoxymethyl)-4-methyl-4H-[1,2,4]triazole-3-thiol
• 5-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• DTXSID401129390
• AB00304632-03
• 5-[(4-Chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazol-3-yl hydrosulfide #
• 5-[(4-Chloro-3-methylphenoxy)methyl]-2,4-dihydro-4-methyl-3H-1,2,4-triazole-3-thione
• CCG-26030
• XOSWEMQNUIVMSL-UHFFFAOYSA-N
• CS-0323124
• H22820
• 447412-27-3
• STK130200
• 5-((4-Chloro-3-methylphenoxy)methyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazole-3-thione
• 5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02934387
• Inchi： 1S/C11H12ClN3OS/c1-7-5-8(3-4-9(7)12)16-6-10-13-14-11(17)15(10)2/h3-5H,6H2,1-2H3,(H,14,17)
• InChI Key： XOSWEMQNUIVMSL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCC1=NNC(N1C)=S

Computed Properties

• Exact Mass: 269.0389609Da
• Monoisotopic Mass: 269.0389609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69Ų

5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 447412-27-3)

The compound 5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 447412-27-3) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. As a derivative of the 1,2,4-triazole family, this compound features a thiol functional group, which contributes to its reactivity and versatility in various chemical reactions. Researchers and industry professionals are increasingly exploring its utility in fields such as pharmaceutical intermediates, agrochemical formulations, and material science.

One of the key reasons for the growing interest in 5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is its potential role in drug discovery. The triazole scaffold is known for its bioisosteric properties, making it a valuable building block in the design of novel therapeutic agents. Recent studies have highlighted its relevance in targeting enzyme inhibition and receptor modulation, which are critical areas in modern pharmacology. Additionally, the presence of the chloro and methyl substituents enhances its lipophilicity, potentially improving bioavailability.

In the realm of agrochemicals, this compound has shown promise as a precursor for crop protection agents. The 1,2,4-triazole core is often associated with fungicidal and herbicidal activities, and the thiol group may further enhance its binding affinity to biological targets. With the global push toward sustainable agriculture, researchers are investigating its efficacy in low-toxicity formulations that align with environmental regulations.

From a synthetic chemistry perspective, CAS No. 447412-27-3 offers intriguing possibilities for heterocyclic compound development. Its structure allows for diverse modifications, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability is particularly valuable in medicinal chemistry, where small structural changes can lead to significant differences in biological activity.

Another area of exploration is the compound's potential in material science. The triazole-thiol moiety can act as a ligand in coordination chemistry, facilitating the development of metal-organic frameworks (MOFs) and other advanced materials. These applications are particularly relevant in the context of green chemistry and renewable energy, where efficient catalysts and adsorbents are in high demand.

Given the compound's multifaceted applications, it is no surprise that queries such as "5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol uses" and "CAS 447412-27-3 synthesis" are trending in scientific databases. Researchers are also keen to understand its structure-activity relationships (SAR) and toxicological profile, which are essential for regulatory compliance and safety assessments.

In summary, 5-(4-Chloro-3-methylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol represents a compelling subject of study across multiple disciplines. Its chemical versatility, combined with its potential in life sciences and industrial applications, positions it as a compound of significant interest for future innovations. As research progresses, its role in addressing contemporary challenges in healthcare, agriculture, and technology is likely to expand further.